Cas no 600-22-6 (Methyl pyruvate)

Methyl pyruvate Properties

Names and Identifiers

• Methyl pyruvate
• 2-OXOPROPANOIC ACID METHYL ESTER
• METHYL 2-OXOPROPANOATE
• METHYL 2-OXO-PROPIONATE
• PAME
• PYR ME
• PYRUVIC ACID METHYL ESTER
• 2-oxo-propionicacidmethylester
• Methylglyoxylic acid methyl ester
• Propanoic acid, 2-oxo-, methyl ester
• ketopropionic acid methyl ester
• Methyl acetoformate
• 2-Oxopropanoic acid methyl
• cis-Pyruvic acid methyl ester
• trans-Pyruvic acid methyl ester
• Methyl 2-oxopropionate
• Pyruvic Acid Methyl Ester
• +Expand

• MDL： MFCD00008754
• InChIKey： CWKLZLBVOJRSOM-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H6O3/c1-3(5)4(6)7-2/h1-2H3
• SMILES： CC(=O)C(=O)OC
• BRN： 1361953

Computed Properties

• Exact Mass: 102.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 102.032
• Heavy Atom Count: 7
• Complexity: 95.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: -0.25160
• PSA: 43.37000
• Merck: 14,8021
• Refractive Index: n20/D 1.404(lit.)
• Water Partition Coefficient: Soluble in chloroform, methanol, ether, alcohol. Slightly soluble in water.
• Boiling Point: 138°C
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• FEMA: 3723
• Solubility: ethanol: soluble1.1g/10 mL, clear, colorless to almost colorless
• Color/Form: Not available
• Solubility: Not available
• Density: 1.13 g/mL at 25 °C(lit.)

Methyl pyruvate Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S23-S24/25-S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3
• Dangerous goods sign： Xi F
• Hazardous Material transportation number：UN 3272 3/PG 3
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• Prompt：warning
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• HazardClass：3
• FLUKA BRAND F CODES：10-21

Methyl pyruvate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%